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Biosynthesis and Metabolic Engineering

In Santalum album, α-santalene is synthesized in the heartwood via the mevalonate (MVA) pathway. The key

biosynthetic steps are:

Formation of Universal Precursors: The MVA pathway produces Isopentenyl diphosphate (IPP)
and Dimethylallyl diphosphate (DMAPP) [1] [2].

Sesquiterpene Backbone Creation: Farnesyl diphosphate synthase (FPS) condenses IPP and
DMAPP to form Farnesyl diphosphate (FPP) [2].

Cyclization to α-Santalene: The enzyme santalene synthase (SaSSy) cyclizes FPP to produce a
mixture of sesquiterpenes, with α-santalene as a major product [3] [2].

Oxidation to α-Santalol: A specific cytochrome P450 monooxygenase (CYP736A167) then oxidizes
α-santalene to form α-santalol [3] [2].
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Biosynthetic pathway of α-santalol in Santalum album.

Biotechnological Production: Due to the overexploitation and long growth cycles of sandalwood trees,

synthetic biology in microbial hosts like Saccharomyces cerevisiae (yeast) is a promising alternative [4] [3]

[2]. Key strategies include:

Heterologous Pathway Expression: Introducing genes for santalene synthase and P450 enzymes

into yeast [2].
Host Engineering: Optimizing the mevalonate pathway, enhancing acetyl-CoA supply, and knocking

out genes that compete for the FPP precursor [3].
Enzyme Engineering: Rational design of santalene synthase to optimize the ratio of sesquiterpene

products to match the profile of natural sandalwood oil [3].
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Pharmacological Properties and Experimental
Evidence

α-Santalol has demonstrated promising pharmacological activities in preclinical studies, with a strong focus

on cancer.

Pharmacological Activity Reported Mechanisms of Action (in vitro/in vivo)

| Anticancer / Chemopreventive | - Induces apoptosis (programmed cell death) [5] [6].

Arrests the cell cycle at the G2/M phase [5].
Inhibits pathways like Wnt/β-catenin, blocking cancer cell migration [1] [4].

Acts as a chemopreventive agent in models of skin cancer [6]. | | Antioxidant | - Scavenges free
radicals (DPPH, ABTS) and enhances activity of antioxidant enzymes like superoxide dismutase

(SOD) and catalase (CAT) [1] [4]. | | Anti-inflammatory | - Exerts inhibitory actions on inflammatory
mediators like prostaglandin E2 (PGE2) and IL-1β [1]. | | Antimicrobial | - Shows antibacterial activity

against pathogens like Staphylococcus aureus and antifungal effects against Candida albicans [1] [6].
| | Anxiolytic & Sedative | - When inhaled, shows calming effects by influencing neurotransmitter

systems (e.g., GABA) and can decrease waking time, increasing non-REM sleep [4] [6]. |

Extraction and Analytical Methods

Extraction: Steam distillation of chipped heartwood is the primary commercial method [6]. Other
techniques include solvent extraction, hydro-distillation, and supercritical fluid extraction (SC-CO2),

which can influence yield and composition [4] [7].
Analysis: Gas Chromatography-Mass Spectrometry (GC-MS) is the standard technique for

determining the composition and purity of sandalwood oil and isolated α-santalol [6]. Isolation of pure
α-santalol from the oil can be achieved using chromatographic techniques like column

chromatography [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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